Cas no 2121512-45-4 (4-Benzyloxy-5-chloro-2-fluorophenylboronic acid)

4-Benzyloxy-5-chloro-2-fluorophenylboronic acid is a boronic acid derivative commonly employed as a key intermediate in Suzuki-Miyaura cross-coupling reactions, facilitating the synthesis of biaryl and heteroaryl compounds. The presence of the benzyloxy and chloro substituents enhances its reactivity and selectivity in palladium-catalyzed transformations, while the fluorine atom contributes to electronic modulation, improving coupling efficiency. This compound is particularly valuable in pharmaceutical and agrochemical research, where precise functionalization of aromatic systems is required. Its stability under standard handling conditions and compatibility with diverse reaction conditions make it a reliable reagent for complex organic syntheses. Proper storage under inert conditions is recommended to maintain its integrity.

4-Benzyloxy-5-chloro-2-fluorophenylboronic acid structure

2121512-45-4 structure

Product Name:4-Benzyloxy-5-chloro-2-fluorophenylboronic acid

CAS No:2121512-45-4

MF:C₁₃H₁₁BClFO₃

MW:280.487046480179

MDL:MFCD29088280

CID:5078956

Update Time:2026-03-01

4-Benzyloxy-5-chloro-2-fluorophenylboronic acid Chemical and Physical Properties

Names and Identifiers

- 4-Benzyloxy-5-chloro-2-fluorophenylboronic acid
- (4-(Benzyloxy)-5-chloro-2-fluorophenyl)boronic acid
- MDL： MFCD29088280
- Inchi： 1S/C13H11BClFO3/c15-11-6-10(14(17)18)12(16)7-13(11)19-8-9-4-2-1-3-5-9/h1-7,17-18H,8H2
- InChI Key： OXLOKMDXFGYJIK-UHFFFAOYSA-N
- SMILES： ClC1C=C(B(O)O)C(=CC=1OCC1C=CC=CC=1)F

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 19
Rotatable Bond Count: 4
Complexity: 277
Topological Polar Surface Area: 49.7

4-Benzyloxy-5-chloro-2-fluorophenylboronic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB517456-500 mg	4-Benzyloxy-5-chloro-2-fluorophenylboronic acid	2121512-45-4		500MG	€565.20	2023-04-17
abcr	AB517456-1 g	4-Benzyloxy-5-chloro-2-fluorophenylboronic acid	2121512-45-4		1g	€771.90	2023-04-17
abcr	AB517456-500mg	4-Benzyloxy-5-chloro-2-fluorophenylboronic acid; .	2121512-45-4		500mg	€521.20	2025-02-20
abcr	AB517456-1g	4-Benzyloxy-5-chloro-2-fluorophenylboronic acid; .	2121512-45-4		1g	€707.50	2025-02-20
Aaron	AR021QXH-250mg	4-Benzyloxy-5-chloro-2-fluorophenylboronic acid	2121512-45-4	95%	250mg	$526.00	2025-02-17
Aaron	AR021QXH-500mg	4-Benzyloxy-5-chloro-2-fluorophenylboronic acid	2121512-45-4	95%	500mg	$598.00	2025-02-17
abcr	AB517456-250mg	4-Benzyloxy-5-chloro-2-fluorophenylboronic acid; .	2121512-45-4		250mg	€380.60	2025-02-20

4-Benzyloxy-5-chloro-2-fluorophenylboronic acid Related Literature

1. An alkynylboronatecycloaddition strategy to functionalised benzyne derivatives†

James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
2. An anti-ultrasonic-stripping effect in confined micro/nanoscale cavities and its applications for efficient multiscale metallic patterning†

Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
3. An atmosphere and light tuned highly diastereoselective synthesis of cyclobuta/penta[b]indoles from aniline-tethered alkylidenecyclopropanes with alkynes†

Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
4. Aggregation-induced emission based on a fluorinated macrocycle: visualizing spontaneous and ultrafast solid-state molecular motions at room temperature via F⋯F interactions†

Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
5. An amplified fluorescence detection of T4 polynucleotide kinase activity based on coupled exonuclease III reaction and a graphene oxide platform†

Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831

Additional information on 4-Benzyloxy-5-chloro-2-fluorophenylboronic acid

Comprehensive Overview of 4-Benzyloxy-5-chloro-2-fluorophenylboronic acid (CAS No. 2121512-45-4)

4-Benzyloxy-5-chloro-2-fluorophenylboronic acid (CAS No. 2121512-45-4) is a specialized boronic acid derivative widely utilized in pharmaceutical research, organic synthesis, and material science. This compound belongs to the class of arylboronic acids, which are pivotal intermediates in Suzuki-Miyaura cross-coupling reactions—a cornerstone of modern drug discovery and agrochemical development. Its unique structure, featuring a benzyloxy group, chloro, and fluoro substituents, enhances its reactivity and selectivity in forming carbon-carbon bonds, making it invaluable for constructing complex molecular architectures.

The growing demand for 4-Benzyloxy-5-chloro-2-fluorophenylboronic acid is driven by its applications in targeted drug delivery systems and bioconjugation techniques. Researchers are increasingly exploring its role in developing proteolysis-targeting chimeras (PROTACs), a breakthrough technology in degrading disease-causing proteins. Additionally, its compatibility with high-throughput screening platforms aligns with the pharmaceutical industry's shift toward AI-driven drug design, addressing trending queries like "boronic acids in cancer therapy" or "fluorophenyl derivatives for neurodegenerative diseases."

From a synthetic perspective, CAS 2121512-45-4 exhibits remarkable stability under ambient conditions, simplifying storage and handling. Its boronic acid moiety allows for facile functionalization, enabling the creation of customized scaffolds for small-molecule inhibitors. Recent studies highlight its utility in PET radiotracer development, responding to the surge in searches for "non-invasive diagnostic tools" and "precision medicine biomarkers."

Environmental and regulatory considerations further underscore the relevance of 4-Benzyloxy-5-chloro-2-fluorophenylboronic acid. As industries prioritize green chemistry, this compound's efficiency in reducing waste generation during coupling reactions aligns with sustainable synthesis goals. Its low toxicity profile, as evidenced by OECD-compliant studies, makes it a preferred choice for academic and industrial labs focusing on safer alternatives to traditional reagents.

In summary, 4-Benzyloxy-5-chloro-2-fluorophenylboronic acid (CAS No. 2121512-45-4) represents a versatile and future-proof building block in synthetic chemistry. Its integration into cutting-edge therapeutic platforms and alignment with eco-friendly practices positions it as a critical asset for researchers tackling global health and sustainability challenges.